![molecular formula C17H21NO B1328405 4-[4-(Tert-butyl)phenoxy]-2-methylphenylamine CAS No. 946699-72-5](/img/structure/B1328405.png)
4-[4-(Tert-butyl)phenoxy]-2-methylphenylamine
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound determines its properties and reactivity. While specific information on “4-[4-(Tert-butyl)phenoxy]-2-methylphenylamine” is not available, related compounds have been analyzed using techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are crucial for understanding its behavior under different conditions. Unfortunately, specific information on “4-[4-(Tert-butyl)phenoxy]-2-methylphenylamine” is not available .Scientific Research Applications
Polyimide Synthesis
This compound is utilized in the synthesis of novel polyimides (PIs). These PIs exhibit enhanced solubility in organic solvents like NMP, DMF, THF, and CHCl₃ at room temperature. They can form transparent, tough, and flexible films by solution-casting. The light transparency of these PIs is higher than 90% in the visible light range from 400 nm to 760 nm, and they display outstanding thermal stability with the 5% weight loss temperature from 525 °C to 529 °C in a nitrogen atmosphere .
High-Performance Polymers
The introduction of tert-butyl groups and multiple phenoxy units into the rigid PI backbones endows them with excellent solubility and transparency while maintaining relatively high glass transition temperatures (Tgs) above 264 °C. These properties make them suitable for use in high-tech fields such as automobile, membrane separation, adhesives, aerospace, and micro-electronics .
Optical Materials
Due to their high transparency and ability to form clear films, these PIs are potential candidates for optical materials. Their UV–vis absorption cut-off wavelengths are below 370 nm, indicating potential applications in UV protection and optical coatings .
Thermal Stability Enhancement
The thermal stability of these PIs, with 5% weight loss temperatures ranging from 525 °C to 529 °C, makes them ideal for applications requiring high thermal resistance, such as components in electronic devices that must withstand soldering temperatures .
Copolymerization Catalysts
The compound has been mentioned in the context of nickel catalysts used for the copolymerization of ethylene with polar monomers. These catalysts are crucial for producing functional polyolefins with controllable product microstructure, which have industrial exploitability .
Epoxy Resin Production
A related compound, 4-tert-Butylphenol, is used in the production of epoxy resins and curing agents. By extension, 4-[4-(Tert-butyl)phenoxy]-2-methylphenylamine could also find use in this area, contributing to the creation of robust and durable epoxy resins .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(4-tert-butylphenoxy)-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-12-11-15(9-10-16(12)18)19-14-7-5-13(6-8-14)17(2,3)4/h5-11H,18H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEPDLCJXOCBLGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2=CC=C(C=C2)C(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(Tert-butyl)phenoxy]-2-methylphenylamine | |
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